Cas no 344782-48-5 (N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine)

N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine is a high-purity organic compound primarily used in the synthesis of advanced materials, particularly in optoelectronic applications. Its rigid biphenyl core and symmetrically substituted aromatic amine groups contribute to excellent thermal stability and charge-transport properties, making it suitable for use in organic light-emitting diodes (OLEDs) and other electronic devices. The bromine substituents enhance its reactivity for further functionalization, enabling precise modifications in polymer and small-molecule synthesis. This compound is characterized by high solubility in common organic solvents, facilitating its integration into thin-film processing techniques. Its well-defined structure ensures consistent performance in research and industrial applications requiring tailored electronic properties.

N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine structure

344782-48-5 structure

Product Name:N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine

CAS No:344782-48-5

MF:C₃₆H₂₆Br₂N₂

MW:646.41304731369

MDL:MFCD08276784

CID:302573

PubChem ID:24884215

Update Time:2025-06-09

N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine Chemical and Physical Properties

Names and Identifiers

- N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine
- 4,4′-Bis[(4-bromophenyl)phenylamino]biphenyl
- 4,4'-BIS((4-BROMOPHENYL)PHENYLAMINO)BIP
- 4,4'-BIS[(4-BROMOPHENYL)PHENYLAMINO]BIPHENYL
- N-(4-bromophenyl)-4-[4-(N-(4-bromophenyl)anilino)phenyl]-N-phenylaniline
- QC-7285
- 4,4'-Bis[(p-bromophenyl)phenylamino]biphenyl
- MDL： MFCD08276784
- Inchi： 1S/C36H26Br2N2/c37-29-15-23-35(24-16-29)39(31-7-3-1-4-8-31)33-19-11-27(12-20-33)28-13-21-34(22-14-28)40(32-9-5-2-6-10-32)36-25-17-30(38)18-26-36/h1-26H
- InChI Key： KKZPWVLMUUASEA-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC(=CC=1)Br

Computed Properties

Exact Mass: 644.04600
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 40
Rotatable Bond Count: 7

Experimental Properties

Density: 1.438±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 103-135 °C (polymorphic)
Solubility: Insuluble (3.4E-8 g/L) (25 ºC),
PSA: 6.48000
LogP: 11.81820

N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R36/37/38

N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine Customs Data

HS CODE：2921590090
Customs Data：

China Customs Code:
2921590090

Overview:

2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019119703-5g	N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine	344782-48-5	95%	5g	$355.52	2023-09-02
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R021022-1g	N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine	344782-48-5	97%	1g	￥458	2023-09-09
eNovation Chemicals LLC	Y1236276-5g	N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine	344782-48-5	95%	5g	$250	2024-06-06
eNovation Chemicals LLC	Y1236276-25g	N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine	344782-48-5	95%	25g	$890	2024-06-06
abcr	AB200244-1 g	4,4'-Bis[(4-bromophenyl)phenylamino]biphenyl, 97%; .	344782-48-5	97%	1 g	€175.90	2023-07-20
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	656674-1G	N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine	344782-48-5	97%	1G	￥456.46	2022-02-24
abcr	AB200244-1g	4,4'-Bis[(4-bromophenyl)phenylamino]biphenyl, 97%; .	344782-48-5	97%	1g	€175.90	2024-06-12
eNovation Chemicals LLC	Y1236276-100mg	N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine	344782-48-5	95%	100mg	$70	2025-02-28
eNovation Chemicals LLC	Y1236276-5g	N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine	344782-48-5	95%	5g	$250	2025-02-28
eNovation Chemicals LLC	Y1236276-1g	N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine	344782-48-5	95%	1g	$105	2025-02-28

N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine Production Method

N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine Related Literature

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344782-48-5 (N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine) Related Products

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Cas no 344782-48-5 (N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine)

N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine Security Information

N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine Pricemore >>

N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine Production Method

N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine Related Literature

Related Categories

344782-48-5 (N4,N4'-Bis(4-bromophenyl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine) Related Products